N-acetyl-9-O-acetylneuraminic acid 4-aminophenylthioketoside
N-acetyl-9-O-acetylneuraminic acid 4-aminophenylthioketoside
Brand Name:
Vulcanchem
CAS No.:
146117-12-6
VCID:
VC0138524
InChI:
InChI=1S/C19H26N2O9S/c1-9(22)21-15-13(24)7-19(18(27)28,31-12-5-3-11(20)4-6-12)30-17(15)16(26)14(25)8-29-10(2)23/h3-6,13-17,24-26H,7-8,20H2,1-2H3,(H,21,22)(H,27,28)/t13-,14+,15+,16+,17+,19-/m0/s1
SMILES:
CC(=O)NC1C(CC(OC1C(C(COC(=O)C)O)O)(C(=O)O)SC2=CC=C(C=C2)N)O
Molecular Formula:
C19H26N2O9S
Molecular Weight:
458.5 g/mol
N-acetyl-9-O-acetylneuraminic acid 4-aminophenylthioketoside
CAS No.: 146117-12-6
Main Products
VCID: VC0138524
Molecular Formula: C19H26N2O9S
Molecular Weight: 458.5 g/mol
CAS No. | 146117-12-6 |
---|---|
Product Name | N-acetyl-9-O-acetylneuraminic acid 4-aminophenylthioketoside |
Molecular Formula | C19H26N2O9S |
Molecular Weight | 458.5 g/mol |
IUPAC Name | (2S,4S,5R,6R)-5-acetamido-6-[(1R,2R)-3-acetyloxy-1,2-dihydroxypropyl]-2-(4-aminophenyl)sulfanyl-4-hydroxyoxane-2-carboxylic acid |
Standard InChI | InChI=1S/C19H26N2O9S/c1-9(22)21-15-13(24)7-19(18(27)28,31-12-5-3-11(20)4-6-12)30-17(15)16(26)14(25)8-29-10(2)23/h3-6,13-17,24-26H,7-8,20H2,1-2H3,(H,21,22)(H,27,28)/t13-,14+,15+,16+,17+,19-/m0/s1 |
Standard InChIKey | UEZSWYSOYUJCRD-DPIHELBLSA-N |
Isomeric SMILES | CC(=O)N[C@@H]1[C@H](C[C@@](O[C@H]1[C@@H]([C@@H](COC(=O)C)O)O)(C(=O)O)SC2=CC=C(C=C2)N)O |
SMILES | CC(=O)NC1C(CC(OC1C(C(COC(=O)C)O)O)(C(=O)O)SC2=CC=C(C=C2)N)O |
Canonical SMILES | CC(=O)NC1C(CC(OC1C(C(COC(=O)C)O)O)(C(=O)O)SC2=CC=C(C=C2)N)O |
Synonyms | N-acetyl-9-O-acetylneuraminic acid 4-aminophenylthioketoside N-acetyl-9-O-acetylneuraminic acid-alpha-p-aminophenylthioketoside Neu5,9Ac(2)-aminophenylthioketoside Neu5,9Ac-APTK |
PubChem Compound | 3083419 |
Last Modified | Nov 11 2021 |
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